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Chemical Properties and Environmental Fate

The table below summarizes the key properties of Foramsulfuron related to its behavior in water systems,

based on regulatory data [1].

Property

Value / Description

Implication for Water Systems

Water Solubility (at
20°C, pH 7)

Soil/Water
Persistence

Primary Degradation
Process

Photodegradation

Log P (at 20°C, pH 7)

3293 mg/L [1]

"Not normally persistent"”

[1]

Biodegradation is a key
route [1].

Potential pathway (inferred
from general knowledge)

-0.78 [1]

High; indicates high mobility and potential for
leaching into groundwater.

Degrades relatively quickly; specific half-life
data in water is not provided in search results.

Degradation rate in water is influenced by
microbial population and water quality.

Can occur in surface waters; however, specific
rate constants for Foramsulfuron are not
available in the search results.

Low; suggests low potential for
bioaccumulation.
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The following diagram illustrates the general relationship between Foramsulfuron's properties and its fate in

an aquatic environment.
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Foramsulfuron's high solubility leads to two main outcomes: leaching into groundwater or degradation

primarily via microbial action or sunlight [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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